molecular formula C15H9NO B8475513 6-Cyano-3-phenylbenzofuran

6-Cyano-3-phenylbenzofuran

Cat. No.: B8475513
M. Wt: 219.24 g/mol
InChI Key: JXCHDDZLSKXHNB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Cyano-3-phenylbenzofuran is a useful research compound. Its molecular formula is C15H9NO and its molecular weight is 219.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H9NO

Molecular Weight

219.24 g/mol

IUPAC Name

3-phenyl-1-benzofuran-6-carbonitrile

InChI

InChI=1S/C15H9NO/c16-9-11-6-7-13-14(10-17-15(13)8-11)12-4-2-1-3-5-12/h1-8,10H

InChI Key

JXCHDDZLSKXHNB-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C2=COC3=C2C=CC(=C3)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 76.2 g of 6-chloro-3-phenylbenzofuran, 34.1 g of cuprous cyanide and 28 ml of pyridine is heated for about 125 hours at a temperature of 200° C. The mixture is then poured into a solution of 100 g of ferric chloride in 60 ml of concentrated hydrochloric acid and 300 ml of ice water. The mixture is extracted twice with diethyl ether, the ether extracts are washed with saturated sodium chloride solution and dried. The solvent is evaporated to provide the desired product, 6-cyano-3-phenylbenzofuran.
Name
6-chloro-3-phenylbenzofuran
Quantity
76.2 g
Type
reactant
Reaction Step One
[Compound]
Name
cuprous cyanide
Quantity
34.1 g
Type
reactant
Reaction Step One
Quantity
28 mL
Type
reactant
Reaction Step One
[Compound]
Name
ferric chloride
Quantity
100 g
Type
reactant
Reaction Step Two
Quantity
60 mL
Type
solvent
Reaction Step Two
[Compound]
Name
ice water
Quantity
300 mL
Type
solvent
Reaction Step Two

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